(5Z)-1-ethyl-4-methyl-2,6-dioxo-5-({1-phenyl-3-[4-(propan-2-yloxy)phenyl]-1H-pyrazol-4-yl}methylidene)-1,2,5,6-tetrahydropyridine-3-carbonitrile

• IUPAC Name: (5Z)-1-ethyl-4-methyl-2,6-dioxo-5-[[1-phenyl-3-(4-propan-2-yloxyphenyl)pyrazol-4-yl]methylidene]pyridine-3-carbonitrile
• InChI: InChI=1S/C28H26N4O3/c1-5-31-27(33)24(19(4)25(16-29)28(31)34)15-21-17-32(22-9-7-6-8-10-22)30-26(21)20-11-13-23(14-12-20)35-18(2)3/h6-15,17-18H,5H2,1-4H3/b24-15-
• InChI Key: NHSYLQHVQDDMHH-IWIPYMOSSA-N
• Canonical SMILES: CCN1C(=O)C(=CC2=CN(N=C2C3=CC=C(C=C3)OC(C)C)C4=CC=CC=C4)C(=C(C1=O)C#N)C
• Isomeric SMILES: CCN1C(=O)/C(=C\C2=CN(N=C2C3=CC=C(C=C3)OC(C)C)C4=CC=CC=C4)/C(=C(C1=O)C#N)C
• Molecular Formula: C28H26N4O3
• Molecular Weight: 466.5 g/mol

Description

The compound is a complex organic molecule with multiple functional groups, including a pyrazole ring and a nitrile group. The presence of these groups suggests that the compound could have interesting chemical properties and potential applications in various fields, such as medicinal chemistry or materials science.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be influenced by its molecular structure. Properties such as solubility, melting point, boiling point, and reactivity can be predicted based on the functional groups present in the molecule.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically relevant for drugs or bioactive compounds. Without specific information on this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Without specific information on this compound, it’s difficult to provide accurate safety and hazard information.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. This could include further studies to fully characterize its physical and chemical properties, investigations into its potential uses, and development of methods for its synthesis.